Desmethylastemizole

Description

Desmethylastemizole is a member of the benzimidazole class of organic compounds . These compounds feature a benzene ring fused to an imidazole ring . Desmethylastemizole is a metabolite of astemizole, a second-generation antihistamine that was previously used to treat allergy symptoms . Astemizole was withdrawn from the market due to its potential to cause arrhythmias, especially when taken with CYP inhibitors or grapefruit juice . Desmethylastemizole, along with norastemizole, is also implicated in blocking HERG potassium channels .

Astemizole functions by competing with histamine for H1-receptor binding in various tissues, including the GI tract, uterus, blood vessels, and bronchial muscle . This binding inhibits edema, flare, and pruritus caused by histamine activity . Astemizole's limited ability to cross the blood-brain barrier results in minimal central nervous system (CNS) depression .

As an experienced research assistant, it's important to present your experience effectively on your resume . A hybrid resume format, combining chronological and functional elements, is often ideal for research assistants . Essential sections to include are contact information, education, research experience, skills, and publications . When describing research experience, use action verbs and quantify achievements . Examples of action verbs include "analyzed", "collaborated", "conducted", and "managed" . A well-crafted resume summary should highlight years of experience, area of research specialization, and key skills relevant to the position .

• CAS No.: 73736-50-2
• Product Name: Desmethylastemizole
• Molecular Formula: C27H29FN4O
• Molecular Weight: 444.5 g/mol
• IUPAC Name: 4-[2-[4-[[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]amino]piperidin-1-yl]ethyl]phenol
• Standard InChI: InChI=1S/C27H29FN4O/c28-22-9-5-21(6-10-22)19-32-26-4-2-1-3-25(26)30-27(32)29-23-14-17-31(18-15-23)16-13-20-7-11-24(33)12-8-20/h1-12,23,33H,13-19H2,(H,29,30)
• Standard InChIKey: LAGYWHSFHIMTPE-UHFFFAOYSA-N
• SMILES: C1CN(CCC1NC2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)F)CCC5=CC=C(C=C5)O
• Canonical SMILES: C1CN(CCC1NC2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)F)CCC5=CC=C(C=C5)O
• Appearance: Solid powder
• Purity: > 95%
• Synonyms: 4-[2-[4-[[1-[(4-Fluorophenyl)methyl]-1H-benzimidazol-2-yl]amino]-1-piperidinyl]ethyl]phenol; Desmethylastemizole
• Reference: Compounds from Chong, C.R., Chen, X., Shi, L., Liu, J.O. Sullivan, D.J., Jr. A clinical drug library screen identifies astemizole as an antimalarial compound. Nature Chemical Biology, doi:10.1038/nchembio806. http://www.nature.com/naturechemicalbiology
• PubChem Compound: 155805
• Last Modified: Aug 15 2023